N-(3,5-dimethoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O3/c1-12-5-7-15(8-6-12)23-13(2)18(21-22-23)19(24)20-14-9-16(25-3)11-17(10-14)26-4/h5-11H,1-4H3,(H,20,24)
• InChI Key: GJPSCBSQGSMGNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

The compound “N-(3,5-dimethoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms, and two phenyl rings, which are six-membered carbon rings. The phenyl rings are substituted with methyl and methoxy groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide an accurate analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the methoxy groups and the amide group in this compound could influence its solubility, while the presence of the aromatic rings could influence its stability.

Scientific Research Applications

Medicinal Chemistry

Triazoles are known for their pharmacologically relevant properties and are widely used in drug discovery due to their ability to mimic the peptide bond and interact with biological targets.

Materials Science

In materials research, triazoles can enhance the thermal stability, flame retardancy, and resistance to oil, ozone, and weather in polymers.

Corrosion Inhibition

They serve as corrosion inhibitors in industrial cooling systems due to their ability to form complexes with metals.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it’s acting. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

Without specific studies, it’s difficult to provide accurate information on the safety and hazards of this compound. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and possible uses in various fields.